Cas no 2256739-74-7 ((3-bromo-5-(trifluoromethyl)phenyl-2,4,6-d3)boronic acid)

(3-bromo-5-(trifluoromethyl)phenyl-2,4,6-d3)boronic acid structure
2256739-74-7 structure
Product Name:(3-bromo-5-(trifluoromethyl)phenyl-2,4,6-d3)boronic acid
CAS No:2256739-74-7
MF:C7H5BBrF3O2
MW:271.842097043991
CID:6826473
PubChem ID:172403324
Update Time:2025-03-02

(3-bromo-5-(trifluoromethyl)phenyl-2,4,6-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-bromo-5-(trifluoromethyl)phenyl-2,4,6-d3)boronic acid
    • CS-24638
    • 2256739-74-7
    • Inchi: 1S/C7H5BBrF3O2/c9-6-2-4(7(10,11)12)1-5(3-6)8(13)14/h1-3,13-14H/i1D,2D,3D
    • InChI Key: VBYUDGIATDPECY-CBYSEHNBSA-N
    • SMILES: BrC1C([2H])=C(B(O)O)C([2H])=C(C(F)(F)F)C=1[2H]

Computed Properties

  • Exact Mass: 270.97064Da
  • Monoisotopic Mass: 270.97064Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
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